Methyl 3-fluoro-5-iodo-4-methylbenzoate
Overview
Description
“Methyl 3-fluoro-5-iodo-4-methylbenzoate” is a chemical compound with the molecular formula C9H8FIO2 . It is also known as “3-Fluoro-5-iodo-4-methyl-benzoic acid methyl ester” and "Benzoic acid, 3-fluoro-5-iodo-4-methyl-, methyl ester" .
Molecular Structure Analysis
The molecular structure of “Methyl 3-fluoro-5-iodo-4-methylbenzoate” can be found in various chemical databases . The exact mass of the compound is 279.93966 g/mol .Physical And Chemical Properties Analysis
“Methyl 3-fluoro-5-iodo-4-methylbenzoate” has a molar mass of 294.0614932 . It should be stored at room temperature . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Synthesis of Pharmacologically Active Compounds : Methyl 3-fluoro-5-iodo-4-methylbenzoate plays a role in the synthesis of pharmacologically active compounds, such as in the preparation of halogenobenzo[b]thiophen derivatives. These compounds are created through various chemical reactions, which include cyclization processes and reactions with different amines (Chapman, Clarke, & Sawhney, 1968).
Environmental Biodegradation Studies : This chemical is used in environmental studies, such as examining the biodegradation of fluorinated compounds. For instance, it was used to track the degradation of m-cresol in methanogenic consortia, helping to understand the pathways and mechanisms of environmental pollutant degradation (Londry & Fedorak, 1993).
Development of Fluorogenic Chemosensors : Research has been conducted on developing new fluorogenic chemosensors using derivatives of Methyl 3-fluoro-5-iodo-4-methylbenzoate. These sensors are highly sensitive and selective, with potential applications in detecting specific metal ions, such as aluminum, in biological samples (Ye et al., 2014).
Advanced Imaging Techniques : This compound is used in the synthesis of advanced imaging agents, such as in the preparation of the Pennsylvania Green fluorophore. These fluorophores are used in biological imaging, allowing for the visualization of cellular processes in live cells (Mottram et al., 2007).
Anticancer Research : Methyl 3-fluoro-5-iodo-4-methylbenzoate derivatives have also been studied for their potential anticancer properties. For example, compounds synthesized from this chemical showed significant activity against certain lung cancer cells, indicating its potential in developing new anticancer agents (Zhou et al., 2020).
Mechanism of Action
The mechanism of action of “Methyl 3-fluoro-5-iodo-4-methylbenzoate” is not specified in the search results. This compound is used in scientific research, particularly in organic synthesis and drug development.
Future Directions
properties
IUPAC Name |
methyl 3-fluoro-5-iodo-4-methylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FIO2/c1-5-7(10)3-6(4-8(5)11)9(12)13-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADMOODHDOJVFMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1I)C(=O)OC)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FIO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301214407 | |
Record name | Benzoic acid, 3-fluoro-5-iodo-4-methyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301214407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-fluoro-5-iodo-4-methylbenzoate | |
CAS RN |
861905-21-7 | |
Record name | Benzoic acid, 3-fluoro-5-iodo-4-methyl-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=861905-21-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 3-fluoro-5-iodo-4-methyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301214407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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